![molecular formula C9H14N2O3S B1373392 Tert-butyl 5-(hydroxymethyl)thiazol-2-ylcarbamate CAS No. 1001419-37-9](/img/structure/B1373392.png)
Tert-butyl 5-(hydroxymethyl)thiazol-2-ylcarbamate
Overview
Description
Tert-butyl 5-(hydroxymethyl)thiazol-2-ylcarbamate is a heterocyclic organic compound . It is also known by other synonyms such as tert-butyl (5- (hydroxymethyl)thiazol-2-yl)carbamate, and AKOS015949420 .
Molecular Structure Analysis
The molecular formula of this compound is C9H14N2O3S . It has a molecular weight of 230.28 . The canonical SMILES structure is CC©©OC(=O)NC1=NC=C(S1)CO .Physical And Chemical Properties Analysis
This compound has a molecular weight of 230.28 and a molecular formula of C9H14N2O3S . It has 5 H-Bond acceptors and 2 H-Bond donors .Scientific Research Applications
Antitumor Activity
Tert-butyl 5-(hydroxymethyl)thiazol-2-ylcarbamate derivatives have demonstrated notable antitumor activities. A compound synthesized from a similar structure displayed significant antitumor effects against the Hela cell line, indicating potential applications in cancer research and therapy (Ye et al., 2015).
Organic Light Emitting Diode Development
In the realm of materials science, derivatives of this compound have been used in the development of organic light-emitting diodes (OLEDs). These compounds, particularly those based on the thiazolo[5,4-d]thiazole system, have shown reversible excited-state intramolecular proton transfer, leading to a wide tunability in emission from blue to yellow, including white-light luminescence (Zhang et al., 2016).
Photophysical Properties Study
The study of photophysical properties is another important area of application. Compounds related to this compound have been synthesized and their properties, particularly in relation to aggregation-induced emission enhancement, have been investigated. This research contributes to the understanding of intramolecular motion and proton transfer in solid states (Qian et al., 2007).
Mechanism of Action
Future Directions
Biochemical Analysis
Biochemical Properties
Tert-butyl 5-(hydroxymethyl)thiazol-2-ylcarbamate plays a significant role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been observed to interact with specific enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions often involves binding to the active sites of enzymes, thereby modulating their catalytic functions .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, it may affect the expression of genes involved in metabolic processes, leading to changes in the production of key metabolites .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. These interactions can result in enzyme inhibition or activation, depending on the context. Additionally, the compound may induce changes in gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may diminish over extended periods due to degradation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in these pathways, potentially affecting metabolic flux and metabolite levels. The compound’s influence on these pathways can lead to significant changes in cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific mechanisms. It may interact with transporters or binding proteins that facilitate its movement and localization. These interactions can affect the compound’s accumulation and activity within different cellular compartments .
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles, where it can exert its effects. Understanding its localization helps in elucidating its role in cellular processes .
properties
IUPAC Name |
tert-butyl N-[5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O3S/c1-9(2,3)14-8(13)11-7-10-4-6(5-12)15-7/h4,12H,5H2,1-3H3,(H,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCXINUDSGSPWRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC=C(S1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70694359 | |
Record name | tert-Butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70694359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1001419-37-9 | |
Record name | tert-Butyl [5-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70694359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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